Cas no 1806131-03-2 (5-Cyano-2-(trifluoromethoxy)pyridine-3-sulfonamide)

• Product Name: 5-Cyano-2-(trifluoromethoxy)pyridine-3-sulfonamide
• CAS No: 1806131-03-2
• MF: C₇H₄F₃N₃O₃S
• MW: 267.185170173645
• CID: 4801460
• Update Time: 2025-09-27

5-Cyano-2-(trifluoromethoxy)pyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-2-(trifluoromethoxy)pyridine-3-sulfonamide

• Inchi： 1S/C7H4F3N3O3S/c8-7(9,10)16-6-5(17(12,14)15)1-4(2-11)3-13-6/h1,3H,(H2,12,14,15)
• InChI Key： PRFRRODKUIGJGC-UHFFFAOYSA-N
• SMILES： S(C1=CC(C#N)=CN=C1OC(F)(F)F)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 421
• XLogP3: 0.6
• Topological Polar Surface Area: 114

Additional information on 5-Cyano-2-(trifluoromethoxy)pyridine-3-sulfonamide

Recent Advances in the Study of 5-Cyano-2-(trifluoromethoxy)pyridine-3-sulfonamide (CAS: 1806131-03-2)

The compound 5-Cyano-2-(trifluoromethoxy)pyridine-3-sulfonamide (CAS: 1806131-03-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a versatile scaffold in the design of novel enzyme inhibitors. A 2023 publication in the Journal of Medicinal Chemistry demonstrated that derivatives of 5-Cyano-2-(trifluoromethoxy)pyridine-3-sulfonamide exhibit potent inhibitory activity against carbonic anhydrase isoforms, particularly CA IX and XII, which are overexpressed in various cancer types. The trifluoromethoxy group at the 2-position and the sulfonamide moiety at the 3-position were identified as critical pharmacophores for this activity.

In terms of synthetic approaches, a novel and efficient route to 5-Cyano-2-(trifluoromethoxy)pyridine-3-sulfonamide was reported in Organic Process Research & Development (2024). The optimized procedure involves a palladium-catalyzed cyanation of 2-(trifluoromethoxy)-3-bromopyridine followed by sulfonamidation, achieving an overall yield of 78% with excellent purity (>99%). This represents a significant improvement over previous methods that suffered from low yields and difficult purification steps.

Pharmacokinetic studies published in Xenobiotica (2023) have shed light on the compound's ADME properties. The molecule demonstrates favorable metabolic stability in human liver microsomes (t1/2 > 120 min) and moderate plasma protein binding (65-70%). Interestingly, the presence of the cyano group appears to enhance membrane permeability while the trifluoromethoxy group contributes to metabolic resistance, making this scaffold particularly attractive for CNS-targeted drug development.

Emerging applications in agrochemical research have also been reported. A recent patent (WO2023124567) describes the use of 5-Cyano-2-(trifluoromethoxy)pyridine-3-sulfonamide derivatives as novel fungicides with broad-spectrum activity against phytopathogens. The compounds show particularly potent activity against Fusarium species, with EC50 values in the low micromolar range, while demonstrating low toxicity to non-target organisms.

Structural-activity relationship (SAR) studies have revealed that modifications at the sulfonamide nitrogen can dramatically alter biological activity. Research published in Bioorganic & Medicinal Chemistry Letters (2024) demonstrated that N-alkylation generally improves potency against bacterial targets, while N-arylation enhances selectivity for eukaryotic enzymes. These findings provide valuable guidance for future lead optimization efforts.

In conclusion, 5-Cyano-2-(trifluoromethoxy)pyridine-3-sulfonamide represents a promising scaffold with diverse applications in medicinal chemistry and beyond. Recent advances in synthetic methodology, coupled with a growing understanding of its biological activities and pharmacokinetic properties, position this compound as an important focus for future research. The unique combination of electronic properties imparted by the cyano and trifluoromethoxy groups, along with the versatile sulfonamide functionality, suggests that this scaffold will continue to yield valuable derivatives for various therapeutic and agrochemical applications.